Cas no 71404-08-5 (Cyclohexanecarboxylicacid, 1-phenoxy-, ethyl ester)

• Product name: Cyclohexanecarboxylicacid, 1-phenoxy-, ethyl ester
• CAS No: 71404-08-5
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• CID: 573144
• PubChem ID: 3054554

Cyclohexanecarboxylicacid, 1-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-phenoxy-, ethyl ester
• 1-Phenoxycyclohexanecarboxylic acid, ethyl ester
• ethyl 1-phenoxycyclohexane-1-carboxylate
• 1-Phenoxy-cyclohexancarbonsaeure-aethylester
• 1-phenoxy-cyclohexanecarboxylic acid ethyl ester
• Ethyl 1-phenoxycyclohexanecarboxylate
• 4-10-00-00020 (Beilstein Handbook Reference)
• DTXSID70221588
• BRN 2851168
• 71404-08-5
• Cyclohexanecarboxylic acid, 1-phenoxy-, ethyl ester

• Inchi： InChI=1S/C15H20O3/c1-2-17-14(16)15(11-7-4-8-12-15)18-13-9-5-3-6-10-13/h3,5-6,9-10H,2,4,7-8,11-12H2,1H3
• InChI Key： ZLDNKWIUKMOMHW-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1(CCCCC1)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.086
• Boiling Point: 334.8°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.519
• PSA: 35.53000
• LogP: 3.33140